Cas no 123200-56-6 (1-Pentanone, 1,3,5-triphenyl-)

1-Pentanone, 1,3,5-triphenyl- structure
1-Pentanone, 1,3,5-triphenyl- structure
Product Name:1-Pentanone, 1,3,5-triphenyl-
CAS No:123200-56-6
MF:C23H22O
MW:314.420186519623
CID:1214589
PubChem ID:11109826
Update Time:2025-04-20

1-Pentanone, 1,3,5-triphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanone, 1,3,5-triphenyl-
    • 1,3,5-triphenylpentan-1-one
    • DTXSID20455573
    • SCHEMBL8087232
    • 123200-56-6
    • Inchi: 1S/C23H22O/c24-23(21-14-8-3-9-15-21)18-22(20-12-6-2-7-13-20)17-16-19-10-4-1-5-11-19/h1-15,22H,16-18H2
    • InChI Key: JOKUEXDBLXTTHD-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)CC(C1C=CC=CC=1)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 314.167065321g/mol
  • Monoisotopic Mass: 314.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 17.1Ų

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